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Compound of Interest

Compound Name:
Pyrimidine-5-boronic acid pinacol

ester

Cat. No.: B130267 Get Quote

CAS Number: 321724-19-0[1][2][3][4]

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on Pyrimidine-5-boronic acid pinacol ester. This

versatile building block is a key reagent in modern organic synthesis, particularly in the realm of

medicinal chemistry and materials science.

Core Compound Properties
Pyrimidine-5-boronic acid pinacol ester is a stable, white to off-white solid derivative of

boronic acid.[1] Its utility is primarily centered around its application as a key intermediate in

Suzuki-Miyaura cross-coupling reactions.[1] The pinacol ester group enhances the stability and

handling of the otherwise reactive boronic acid moiety.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅BN₂O₂ [2][3][4][5]

Molecular Weight 206.05 g/mol [4][5]

Melting Point 59.0 - 68.0 °C [2][5]

Purity ≥94.0% (GC) [2]

Appearance
White to off-white or yellow

solid/crystals/powder
[1][2]

IUPAC Name
5-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)pyrimidine
[2]

InChI Key
WSRGGSAGSUEJKQ-

UHFFFAOYSA-N
[2]

SMILES
CC1(C)OB(OC1(C)C)C1=CN=

CN=C1
[1][2]

Spectroscopic Data
Below are typical spectroscopic data for Pyrimidine-5-boronic acid pinacol ester and related

compounds.

Type Data Source(s)

¹H NMR (400 MHz, CDCl₃) δ 1.26 (s, 12 H), 0.26 (s, 3 H) [6]

¹¹B NMR (160 MHz, CDCl₃) δ 33 [6]

¹³C NMR (100 MHz, CDCl₃) δ 83.0, 24.9 [6]

HRMS (EI-TOF) [M]⁺
Calculated for C₇H₁₅O₂B: m/z

142.1165; Found: 142.1169
[6]
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The pyrimidine core is a privileged scaffold in medicinal chemistry, appearing in numerous

FDA-approved drugs with a wide range of biological activities, including anticancer, antiviral,

and anti-inflammatory properties.[7] Pyrimidine-5-boronic acid pinacol ester serves as a

crucial building block for introducing this valuable motif into complex molecules. Its primary

application is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form C-C

bonds with aryl or vinyl halides.[1][5] This reaction is a cornerstone of modern drug discovery,

enabling the synthesis of diverse compound libraries for screening.

Beyond pharmaceuticals, this reagent is also employed in materials science for the synthesis of

organic electronic materials, such as polymers and small molecules used in organic light-

emitting diodes (OLEDs) and other optoelectronic devices.[5]

Experimental Protocols
While a specific, detailed synthesis protocol for unsubstituted Pyrimidine-5-boronic acid
pinacol ester was not found in the immediate search results, a general understanding can be

derived from the synthesis of similar compounds. Below are representative protocols for the

synthesis and analysis of related pyrimidine boronic acid pinacol esters.

Synthesis of 2-Methylpyrimidine-5-boronic Acid Pinacol
Ester (A Representative Miyaura Borylation)
This protocol describes the synthesis of a substituted pyrimidine boronic acid pinacol ester from

the corresponding bromo-pyrimidine.

Materials:

5-Bromo-2-methylpyrimidine

Bis(pinacolato)diboron

Potassium acetate

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

1,4-Dioxane
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Procedure:[8]

In a sealed reaction vessel, combine 5-Bromo-2-methylpyrimidine (1.0 equiv.),

bis(pinacolato)diboron (1.05 equiv.), potassium acetate (3.0 equiv.), and Pd(dppf)Cl₂ (0.1

equiv.).

Evacuate the vessel and backfill with an inert gas (e.g., Argon).

Add anhydrous 1,4-dioxane to the mixture.

Heat the reaction mixture to 90 °C for 3 hours.

Monitor the reaction progress by a suitable analytical method (e.g., LC-MS) to confirm the

formation of the desired boronate ester.

The crude product can then be used in subsequent reactions, such as a Suzuki coupling, or

purified by chromatography.

Analytical Method for Reactive Pinacolboronate Esters
Due to the facile hydrolysis of pinacolboronate esters to their corresponding boronic acids,

specialized analytical methods are often required.[9]

Challenges:

Hydrolysis: The boronic ester can easily hydrolyze to the boronic acid, which is non-volatile

and poorly soluble in common organic solvents.[9]

Chromatography: This instability makes analysis by GC and normal-phase HPLC

challenging.[9]

Recommended Approach: Reversed-Phase HPLC[9]

Sample Diluent: Use a non-aqueous and aprotic diluent to prevent hydrolysis during sample

preparation.

Mobile Phase: Employ a highly basic mobile phase (e.g., pH 12.4) with an ion-pairing

reagent. This strategy helps to stabilize the pinacolboronate ester and achieve good
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separation and retention.

Visualized Workflows and Pathways
General Suzuki-Miyaura Cross-Coupling Workflow
The following diagram illustrates the typical workflow of a Suzuki-Miyaura cross-coupling

reaction, a primary application of Pyrimidine-5-boronic acid pinacol ester.

Combine:
- Pyrimidine-5-boronic acid pinacol ester

- Aryl/Vinyl Halide (R-X)
- Palladium Catalyst (e.g., Pd(PPh₃)₄)

- Base (e.g., K₂CO₃, Cs₂CO₃)

Add Solvent
(e.g., Dioxane, Toluene, DMF)

Heat under Inert Atmosphere

Aqueous Workup
(e.g., Dilute with EtOAc, wash with water)

Purification
(e.g., Silica Gel Chromatography)

Final Product:
5-Aryl/Vinyl-pyrimidine

Click to download full resolution via product page
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Caption: A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Synthesis Workflow for a Substituted Pyrimidine
Boronic Acid Pinacol Ester
This diagram outlines the multi-step synthesis of 2-amino-5-pyrimidine boronic acid pinacol

ester as described in a patent.[10]
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2-Amino-5-bromopyrimidine

Protection of Amino Group
(Boc₂O, DMAP)

Step 1

Lithiation
(n-BuLi)

Step 2

Reaction with Triisopropyl Borate

Step 3

Acidic Deprotection

Step 4

Esterification with Pinacol

Step 5

2-Amino-5-pyrimidine boronic acid pinacol ester

Click to download full resolution via product page

Caption: Multi-step synthesis of a substituted pyrimidine boronic acid pinacol ester.

Safety Information
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Hazard Statements:[11]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) before handling this chemical.[4] Proper personal

protective equipment (PPE) should be worn, and the compound should be handled in a well-

ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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